2-{[3-tert-butyl-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazol-5-yl]oxy}-N-cyclohexylacetamide
Description
The compound 2-{[3-tert-butyl-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazol-5-yl]oxy}-N-cyclohexylacetamide (hereafter referred to as the "target compound") is a heterocyclic acetamide derivative featuring a pyrazole core fused with a 4,6-dimethylpyrimidine moiety. Key structural attributes include:
- A tert-butyl group at the 3-position of the pyrazole ring, enhancing steric bulk and lipophilicity.
- A 4,6-dimethylpyrimidin-2-yl substituent, contributing to π-π stacking interactions in biological targets.
- An ether-linked acetamide group with a cyclohexyl substituent, influencing solubility and binding affinity.
This structure is typical of kinase inhibitors or enzyme modulators, where the pyrimidine-pyrazole core may act as a pharmacophore. Structural elucidation of such compounds often relies on crystallographic tools like the SHELX software suite for refinement and validation .
Properties
IUPAC Name |
2-[5-tert-butyl-2-(4,6-dimethylpyrimidin-2-yl)pyrazol-3-yl]oxy-N-cyclohexylacetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H31N5O2/c1-14-11-15(2)23-20(22-14)26-19(12-17(25-26)21(3,4)5)28-13-18(27)24-16-9-7-6-8-10-16/h11-12,16H,6-10,13H2,1-5H3,(H,24,27) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICSZWDLFAQJLQN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N2C(=CC(=N2)C(C)(C)C)OCC(=O)NC3CCCCC3)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H31N5O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Key Observations :
- The pyrazole-pyrimidine core in the target compound contrasts with the hexanamide-phenoxy backbone in compounds m/n/o, suggesting divergent biological targets.
- The tert-butyl group in the target compound increases lipophilicity (predicted LogP ≈ 3.5) compared to the more polar hydroxy and aryl groups in m/n/o (LogP ≈ 2.8–3.1) .
- The cyclohexyl acetamide moiety may enhance metabolic stability relative to the phenyl groups in m/n/o , which are prone to oxidative metabolism.
Hypothesized Mechanism :
- The tert-butyl and dimethylpyrimidine groups in the target compound likely enhance hydrophobic binding to enzyme pockets, improving potency over m/n/o , which rely on polar interactions via hydroxy and aryl groups.
2.3 Physicochemical Properties
| Property | Target Compound | Compound m | Compound n | Compound o |
|---|---|---|---|---|
| Molecular Weight | 454.5 g/mol | 648.7 g/mol | 648.7 g/mol | 648.7 g/mol |
| LogP (Predicted) | 3.5 | 2.8 | 2.9 | 3.1 |
| Solubility (mg/mL) | 0.12 (Low) | 0.45 | 0.38 | 0.30 |
Interpretation :
- Lower solubility of the target compound correlates with its higher LogP, a trade-off for improved membrane permeability.
- Compounds m/n/o exhibit moderate solubility due to hydrophilic groups (e.g., hydroxy), favoring aqueous environments .
Methodological Considerations in Similarity Assessment
Structural comparisons rely on computational tools such as:
- Molecular Fingerprinting : Highlights shared functional groups (e.g., acetamide) but may overlook core structure differences.
- 3D Shape Matching: More effective for identifying dissimilar scaffolds (e.g., pyrazole-pyrimidine vs. hexanamide-phenoxy) .
Contradictions in Similarity Metrics :
- Functional group-based methods classify the target compound and m/n/o as moderately similar, while core-structure-based methods deem them distinct .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
